Cas no 2109602-05-1 (6-((1R,2S,4R)-Bicyclo[2.2.1]hept-5-en-2-yl)pyrimidin-4-ol)

• Product Name: 6-((1R,2S,4R)-Bicyclo[2.2.1]hept-5-en-2-yl)pyrimidin-4-ol
• CAS No: 2109602-05-1
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5043746
• Update Time: 2025-05-21

6-((1R,2S,4R)-Bicyclo[2.2.1]hept-5-en-2-yl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-((1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl)pyrimidin-4-ol
• 4-(2-bicyclo[2.2.1]hept-5-enyl)-1H-pyrimidin-6-one
• 6-((1R,2S,4R)-Bicyclo[2.2.1]hept-5-en-2-yl)pyrimidin-4-ol

• Inchi： 1S/C11H12N2O/c14-11-5-10(12-6-13-11)9-4-7-1-2-8(9)3-7/h1-2,5-9H,3-4H2,(H,12,13,14)
• InChI Key： MOZDKEABCACPQB-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2CC3C=CC2C3)N=CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 368
• XLogP3: 0.8
• Topological Polar Surface Area: 41.5

Additional information on 6-((1R,2S,4R)-Bicyclo[2.2.1]hept-5-en-2-yl)pyrimidin-4-ol

6-((1R,2S,4R)-Bicyclo[2.2.1]hept-5-en-2-yl)pyrimidin-4-ol: A Comprehensive Overview

The compound 6-((1R,2S,4R)-Bicyclo[2.2.1]hept-5-en-2-yl)pyrimidin-4-ol, with CAS number 2109602-05-1, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique bicyclic structure and its potential applications in drug discovery and advanced materials development. The molecule's structure consists of a pyrimidine ring fused with a bicyclo[2.2.1]heptene moiety, which imparts it with distinctive electronic and steric properties.

The bicyclo[2.2.1]heptene framework is a key feature of this compound, contributing to its rigidity and stability. This structural motif has been extensively studied in the context of natural products and synthetic molecules due to its ability to mimic complex biological systems. Recent research has highlighted the potential of this compound as a scaffold for developing novel pharmaceutical agents, particularly in the realm of kinase inhibitors and anti-cancer drugs.

In terms of synthesis, the preparation of 6-((1R,2S,4R)-Bicyclo[2.2.1]hept-5-en-yl)pyrimidin-4-ol involves a multi-step process that combines elements of stereochemistry and catalytic chemistry. The stereochemical integrity of the molecule is crucial for its biological activity, as minor deviations in configuration can significantly alter its interaction with target proteins.

Recent advancements in computational chemistry have enabled researchers to model the electronic properties and reactivity of this compound with unprecedented accuracy. These studies have revealed that the pyrimidine ring plays a pivotal role in modulating the molecule's electronic characteristics, making it a promising candidate for applications in optoelectronic devices and sensors.

The integration of this compound into materials science has opened new avenues for the development of advanced polymers and composites. Its rigid bicyclic structure provides enhanced mechanical stability and thermal resistance, which are highly desirable properties in high-performance materials.

In conclusion, CAS No 2109602-05 - 1, or 6-(bicyclo[...]heptenyl)pyrimidinol, represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure and versatile properties make it an invaluable tool for researchers in their pursuit of innovative solutions in chemistry and beyond.